Cas no 2954-16-7 (Acetamide,N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]-)

• Product Name: Acetamide,N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]-
• CAS No: 2954-16-7
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 289321
• PubChem ID: 135463848
• Update Time: 2025-04-19

Acetamide,N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]-
• N-[3-(2-amino-6-methyl-4-oxo-1H-pyrimidin-5-yl)propyl]acetamide
• 2-Amino-5-(3-acetamidopropyl)-6-methyl-4-pyrimidinol
• 5-(3-acetylamino-propyl)-2-amino-6-methyl-3H-pyrimidin-4-one
• AC1L7E7O
• NSC211196
• NSC-211196
• 2954-16-7
• DTXSID90309130

• Inchi： 1S/C10H16N4O2/c1-6-8(4-3-5-12-7(2)15)9(16)14-10(11)13-6/h3-5H2,1-2H3,(H,12,15)(H3,11,13,14,16)
• InChI Key： SDFHNMNWRPSSRH-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(N)N1)CCCNC(C)=O

Computed Properties

• Exact Mass: 224.12748
• Monoisotopic Mass: 224.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Density: 1.32
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.609
• PSA: 96.58
• LogP: 0.70130